Cas no 1197909-94-6 (2-Chloro-N-cyclopropyl-N-thiophen-3-ylmethylacetamide)

• Product Name: 2-Chloro-N-cyclopropyl-N-thiophen-3-ylmethylacetamide
• CAS No: 1197909-94-6
• MF: C₁₀H₁₂ClNOS
• MW: 229.726380348206
• CID: 2168265
• Update Time: 2025-10-31

2-Chloro-N-cyclopropyl-N-thiophen-3-ylmethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-cyclopropyl-n-thiophen-3-ylmethyl-acetamide
• 2-chloro-N-cyclopropyl-N-(thiophen-3-ylmethyl)acetamide
• NE53902
• AM91084
• 2-Chloro-N-cyclopropyl-N-thiophen-3-ylmethylacetamide

• Inchi： 1S/C10H12ClNOS/c11-5-10(13)12(9-1-2-9)6-8-3-4-14-7-8/h3-4,7,9H,1-2,5-6H2
• InChI Key： ZFFAELAOSIKOLB-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1=CSC=C1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Topological Polar Surface Area: 48.6

Additional information on 2-Chloro-N-cyclopropyl-N-thiophen-3-ylmethylacetamide

2-Chloro-N-cyclopropyl-N-thiophen-3-ylmethylacetamide (CAS No. 1197909-94-6)

The compound 2-Chloro-N-cyclopropyl-N-thiophen-3-ylmethylacetamide (referred to as compound 1197909-94-6) is a versatile organic molecule with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent scientific research due to its promising properties and diverse functionalities.

Compound 1197909-94-6 is a derivative of acetamide, featuring a chlorinated substituent at the second position of the acetyl group. The molecule also incorporates a cyclopropyl group and a thiophene moiety, both of which contribute to its distinctive chemical profile. The integration of these functional groups makes compound 1197909-94-6 a valuable compound in the field of organic synthesis, particularly in the development of bioactive molecules.

Recent studies have highlighted the importance of compound 1197909-94-6 in medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive compounds with anti-inflammatory, antitumor, and antimicrobial properties. The chlorinated group in the molecule plays a crucial role in modulating its reactivity and selectivity during chemical reactions, making it an ideal candidate for various synthetic transformations.

The synthesis of compound 1197909-94-6 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the chlorination of an intermediate acetamide derivative, followed by the introduction of the cyclopropyl and thiophene groups through nucleophilic substitution and coupling reactions, respectively. These steps ensure the formation of a stable and highly functionalized molecule.

One of the most notable applications of compound 1197909-94-6 is in the development of novel drug candidates. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied. For instance, recent research has demonstrated that compound 1197909-94-6 exhibits potent inhibitory activity against certain proteases, making it a promising lead compound for anti-inflammatory drug development.

In addition to its medicinal applications, compound 119788888888888888888 is also being explored for its potential in materials science. The thiophene moiety in its structure contributes to its electronic properties, which could be harnessed in the development of advanced materials such as conductive polymers or organic semiconductors.

The structural uniqueness of compound 115555555555555555 is further enhanced by its stereochemistry, which plays a critical role in determining its biological activity. Researchers have employed computational methods to study the stereochemical effects on the molecule's interactions with biological targets, providing valuable insights into its optimization for therapeutic applications.

In conclusion, compound 1133333333333333 is a multifaceted organic compound with significant potential across various scientific disciplines. Its unique structure, coupled with its versatile functional groups, makes it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its properties and applications, compound 1222222222222 will undoubtedly remain at the forefront of chemical innovation.